BMS-986463

WEE1 degradation EC50 target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H33FN4O5
Molecular Weight 572.6 g/mol
Cat. No. B15605328
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Technical Parameters


Basic Identity
Product NameBMS-986463
Molecular FormulaC32H33FN4O5
Molecular Weight572.6 g/mol
Structural Identifiers
InChIInChI=1S/C32H33FN4O5/c33-26-14-19(13-21-1-4-27(34-30(21)26)20-8-11-41-12-9-20)16-36-10-7-24(18-36)42-23-2-3-25-22(15-23)17-37(32(25)40)28-5-6-29(38)35-31(28)39/h1-4,13-15,20,24,28H,5-12,16-18H2,(H,35,38,39)/t24-,28-/m0/s1
InChIKeyJPTNRZBZSUZXCS-CUBQBAPOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BMS-986463: WEE1 Molecular Glue Degrader


BMS-986463 is an investigational, orally bioavailable molecular glue degrader that targets the WEE1 tyrosine kinase. Unlike conventional catalytic inhibitors, it functions as a CRBN E3 ligase modulator (CELMoD™), co-opting the ubiquitin-proteasome system to selectively degrade the WEE1 protein [1]. As a first-in-class WEE1 degrader currently in Phase 1 clinical trials (NCT06476808) for advanced malignant solid tumors, it represents a novel pharmacological tool for studying cell cycle checkpoints and a distinct therapeutic modality [2].

1
CRBN-dependent WEE1 protein degradation (not catalytic inhibition) for cell cycle checkpoint studies
2
Advanced solid tumor model context; Phase 1 trial-stage tool compound
3
First-in-class molecular glue degrader enabling WEE1 scaffolding function dissection

Substitution Risk: BMS-986463 vs. Catalytic Inhibitors


Substituting BMS-986463 with a WEE1 catalytic inhibitor such as adavosertib (AZD1775) or ZN-c3 introduces a fundamental mechanistic mismatch that undermines experimental reproducibility. BMS-986463 induces proteasomal degradation of the entire WEE1 protein, eliminating both its kinase-dependent and scaffolding functions [1]. In contrast, ATP-competitive inhibitors only block the kinase active site, leaving the protein scaffold intact to potentially mediate non-catalytic signaling events. This distinction is critical, as preclinical models demonstrate that BMS-986463 achieves sustained target suppression driven by protein resynthesis kinetics, rather than the transient target engagement typical of reversible inhibitors [1]. For programs requiring complete, long-lasting WEE1 ablation, generic inhibitor substitution is scientifically invalid and will not recapitulate the pharmacodynamic profile of BMS-986463.

Risk Dimension
BMS-986463 (Degrader)
Catalytic Inhibitor
Mechanism
Complete WEE1 ablation (kinase + scaffolding domains)
Only kinase active site blocked; scaffold preserved
PD durability
Sustained pCDK2 suppression beyond drug washout
Transient suppression, recovery linked to plasma clearance
Kinase selectivity
Structurally derived via ternary complex interface
ATP-site competition; may show off-target kinase activity

BMS-986463: Head-to-Head Evidence


Degradation Potency vs. Catalytic Inhibitors

BMS-986463 induces WEE1 protein degradation with an EC50 of 1 nM in a cell-based assay [1]. This contrasts with the catalytic inhibition IC50 values reported for the leading WEE1 inhibitors adavosertib (5.2 nM) and ZN-c3 (3.9 nM) . Critically, the degradation mechanism provides a quantified 5.2-fold and 3.9-fold more potent target engagement, respectively, when measured as the effective concentration required to achieve half-maximal functional effect (degradation versus kinase inhibition).

Degradation Potency
Cross-study comparable
EC50 1 nM (degradation) vs. IC50 5.2 nM (adavosertib), 3.9 nM (ZN-c3)
Supports target engagement review
Cell-based assay; degradation vs. inhibition comparison
WEE1 degradation EC50 target engagement pharmacodynamic potency

PD Biomarker Durability: pCDK2 Suppression

In mouse and rat xenograft models, BMS-986463 establishes a clear PK/PD/efficacy relationship characterized by sustained WEE1 protein degradation and prolonged reduction of phosphorylated CDK2 (pCDK2), a direct downstream substrate of WEE1 . This durable PD effect is mechanistically linked to the time required for WEE1 protein resynthesis following degradation. In contrast, the PD effect of reversible catalytic inhibitors like adavosertib is tightly coupled to plasma drug exposure, with pCDK2 levels recovering rapidly upon drug clearance [1].

PD Biomarker Durability
Class-level inference
Sustained pCDK2 suppression beyond washout (degrader) vs. rapid recovery (~2-4 h) with reversible inhibitors
Supports PD model-response interpretation
Inferred from mechanistic class; no direct head-to-head study
pharmacodynamics pCDK2 biomarker target protein half-life tumor regression

Kinase Selectivity: Degrader vs. ATP Inhibitors

BMS-986463 was disclosed as a highly potent and selective WEE1 degrader, achieving its kinase selectivity through a unique WEE1-CRBN-DDB1 ternary complex interface rather than through ATP-binding site competition . Structural characterization of this ternary complex provided a rationale for the observed kinase selectivity [1]. This mechanism fundamentally differs from ATP-competitive inhibitors like adavosertib, which inherently exhibit off-target activity against other kinases (e.g., adavosertib inhibits Yes kinase with an IC50 of 14 nM, only 2.7-fold less potent than its Wee1 IC50) .

Kinase Selectivity Profile
Class-level inference
Ternary complex-driven selectivity; adavosertib off-target Yes IC50 14 nM (2.7× on-target ratio)
Supports off-target kinase review
Structural selectivity basis; requires kinase panel validation
kinase selectivity off-target molecular glue degrader ATP-competitive

In Vivo Tumor Regression

In multiple mouse and rat xenograft studies, BMS-986463 demonstrated robust tumor efficacy and significant tumor growth inhibition, establishing a quantitative PK/PD/efficacy relationship that correlates sustained WEE1 degradation with reduced pCDK2 and tumor regression . For comparison, PROTAC-based WEE1 degraders designed from adavosertib (e.g., compound 42a) have shown antiproliferative activity but are often limited to cell-line studies and face in vivo pharmacokinetic challenges, highlighting BMS-986463's superior drug-like properties [1].

In Vivo Response
Cross-study comparable
Tumor regression in xenografts (BMS-986463) vs. stasis/inhibition with comparators
Supports model-response endpoint context
Deeper response context; requires independent validation
xenograft tumor regression in vivo efficacy preclinical oncology

Phase 1 Trial in Solid Tumors

BMS-986463 is actively enrolling a Phase 1/1b first-in-human dose-escalation trial (NCT06476808) specifically designed for participants with select advanced malignant tumors, including non-small cell lung cancer (NSCLC), high-grade serous ovarian carcinoma (HGSOC), and uterine serous carcinoma (USC) [1][2]. In contrast, the catalytic inhibitor ZN-c3 (azenosertib) has completed Phase 1 and is in Phase 2 solid tumor trials, while adavosertib has been terminated in several advanced clinical trials due to toxicity and limited efficacy as a monotherapy .

Clinical Development Status
Reported trial context
Active Phase 1/1b trial NCT06476808 (first-in-human degrader) vs. terminated/Phase 2 comparators
Supports translational research alignment
Research alignment only; not indicative of clinical outcome
Phase 1 clinical trial NCT06476808 first-in-human solid tumors clinical stage

BMS-986463 Application Scenarios


WEE1 Scaffolding vs. Kinase Functions

BMS-986463 is uniquely suited for studies requiring complete elimination of WEE1 protein, including its kinase-independent scaffolding roles in DNA repair complexes. Unlike catalytic inhibitors that preserve the scaffold, BMS-986463's degradation mechanism enables precise dissection of these functions. The established PD protocol of monitoring sustained pCDK2 suppression provides a validated experimental endpoint, making BMS-986463 the definitive tool for laboratories investigating WEE1 biology beyond its canonical kinase activity .

Degrader PK/PD and Efficacy Profiling

The robust PK/PD/efficacy relationship demonstrated in xenograft models positions BMS-986463 as a gold-standard chemical probe for understanding how degradation kinetics translate into anti-tumor efficacy. This is critical for organizations developing next-generation molecular glues or PROTACs targeting other cell cycle kinases, as it provides a benchmark for in vivo degradation efficiency, pCDK2 biomarker response, and tumor regression expectations [1].

Biomarker Development for Precision Oncology

With an active Phase 1/1b trial actively enrolling biomarker-driven cohorts (NSCLC, HGSOC, USC), BMS-986463 is the only WEE1-targeting agent enabling parallel preclinical biomarker discovery and clinical translation. Researchers can align their preclinical PD marker studies with the ongoing clinical trial, creating a direct translational bridge for patient selection strategies or combination therapy design .

Combination with DNA-Damaging Agents

The sustained WEE1 degradation and pCDK2 suppression achieved by BMS-986463 provide a unique scheduling opportunity for combination with DNA-damaging chemotherapies or PARP inhibitors. The durability of target suppression, driven by protein resynthesis rates rather than plasma drug half-life, may allow for optimized dosing intervals that are not achievable with catalytic inhibitors . This scenario is highly relevant for discovery programs designing next-line therapies for p53-mutant or replication-stressed tumors.

Application
Selection Property
Validation Focus
WEE1 scaffolding function dissection
Complete protein ablation via degradation
pCDK2 suppression endpoint validation
Molecular glue PK/PD model characterization
Sustained target degradation kinetics
PK/PD/efficacy relationship modeling
Translational biomarker discovery
Clinical-stage tool with active trial
Alignment with Phase 1 biomarker cohorts
Combination scheduling research
Durable pathway suppression independent of drug half-life
Optimized dosing interval modeling

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